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Welcome to the technical support center for the Collaborative Open Omics (COPO) platform.
This resource is designed for researchers, scientists, and drug development professionals to
troubleshoot common data validation issues encountered during the submission of sample
manifests.

Data Validation Workflow

The following diagram illustrates the general workflow for manifest submission and validation in
COPO. Understanding this process can help you anticipate potential issues and understand
where errors might arise.
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Caption: COPO manifest validation workflow from submission to approval or rejection.

Troubleshooting Guide & FAQs

This section provides answers to common questions and solutions for specific data validation
errors.

Q1: My manifest submission failed. How can I find out
what the errors are?

A: When a manifest fails validation, COPO will display a list of errors.[1] These messages are
designed to help you identify the specific cells in your spreadsheet that need correction.
Carefully read each error message, as it will often indicate the column and the nature of the
problem.

Q2: | received an error related to "Taxonomic Integrity."
What does this mean and how do | fix it?
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A: This error typically means that the scientific name or TAXON_ID you provided does not
match the information in the NCBI Taxonomy database.[2] COPO validates all taxonomic
information against this database to ensure standardization.

e Common Causes & Solutions:
o Misspelling: Double-check the spelling of the SCIENTIFIC_NAME.

o Synonyms: You may have used a synonym for the accepted scientific name. COPO may
automatically convert synonyms, but it's best to use the primary name listed in the NCBI
Taxonomy database.

o Invalid TAXON_ID: Ensure the TAXON_ID corresponds correctly to the
SCIENTIFIC_NAME. If you provide both, they must match.

o Unrecognized Species: If you are working with a new species not yet in the NCBI
database, you may need to contact the NCBI Taxonomy team to have it added.

Q3: The validation report says a "Required Field is
Missing." How do | know which fields are required?

A: Each type of sample manifest has a corresponding Standard Operating Procedure (SOP)
that details all the required fields.[3] You can download the appropriate SOP from the COPO
website.

e How to Fix:

o

Download the correct SOP for your manifest type.

[¢]

Carefully review the list of mandatory fields in the SOP.

o

Open your manifest file and ensure that all required columns have been filled in for every
sample.

[¢]

Pay close attention to fields that may seem optional but are required for your specific
project (e.g., SPECIMEN_ID).
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Q4: My submission failed due to an "Invalid Date
Format." What is the correct format?

A: Dates must be entered in a specific format to be correctly interpreted by the system. While
the exact required format can vary by project, a common standard is DD-MMM-YYYY (e.g., 21-
Sep-2023).[4]

e How to Fix:

o Check the relevant SOP for the specified date format for fields like
DATE_OF_COLLECTION.

o In your spreadsheet software, select the date column.

o Re-format the cells to match the required format. Ensure there are no timestamps or other

characters included unless specified.

Q5: I'm getting an error about a "Duplicate
SPECIMEN_ID." I have multiple samples from the same
specimen.

A: The SPECIMEN_ID should be unique for each individual organism. However, you can
submit multiple samples (e.g., different tissues) from the same specimen. The error arises
when the combination of identifiers is not unique.

e How to Fix:

o Ensure that if you have multiple entries with the same SPECIMEN _ID, other fields
differentiate the samples, such as ORGANISM_PART or TUBE_OR_WELL_ID.

o COPO has specific validation rules, for instance, an error is triggered if a SPECIMEN _ID
is found more than once when the ORGANISM_PART is listed as WHOLE_ORGANISM.

o Review your manifest to ensure that each row represents a unique sample and that the
identifiers accurately reflect this.
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Q6: What does an "Invalid Value for Controlled
Vocabulary" error mean?

A: Some fields in the manifest require you to use terms from a predefined list, also known as a
controlled vocabulary.[5][6][7] This ensures consistency in the data. For example, the 'SEX'
field might only accept values like 'male’, ‘female’, or 'not applicable'.

e How to Fix:

o Consult the SOP for the manifest you are using. It will specify the accepted terms for each
field that uses a controlled vocabulary.

o In your manifest, find the column mentioned in the error message.

o Replace any non-standard terms with the correct terms from the SOP. For example,
change "F" or "Female" to the specified term, such as "female".

Summary of Common Validation Errors

The table below summarizes the most common validation errors, their likely causes, and the
recommended solutions.
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Error Category

Common Cause(s)

How to Fix

Taxonomic Mismatch

SCIENTIFIC_NAME is
misspelled, a synonym, or the
TAXON_ID is incorrect.

Verify the SCIENTIFIC_NAME
and TAXON_ID against the

NCBI Taxonomy database.

Required Field Missing

A mandatory field in the
manifest has not been filled

out for one or more samples.

Consult the project-specific
SOP to identify all required
fields and ensure they are

completed.

Invalid Date Format

The date is not in the format
specified by the SOP (e.g.,
DD-MMM-YYYY).

Re-format the date column in
your spreadsheet to match the

required format.[4]

Duplicate SPECIMEN_ID

The same SPECIMEN_ID has
been used for multiple rows

without proper differentiation.

Ensure each row is a unique
sample, differentiated by fields
like ORGANISM_PART or
TUBE_OR_WELL_ID.

Controlled Vocabulary Error

A value in a restricted field
does not match any of the

accepted terms.

Refer to the SOP for the list of
accepted terms for the specific

field and correct your entry.

File Format/Encoding Error

The manifest file is not a valid
XlIsx or .csv file, or it uses
incorrect text encoding (not
UTF-8).

Save your manifest as a
standard .xlIsx or .csv file with
UTF-8 encoding.

By carefully preparing your sample manifest according to the provided SOPs and using this

guide to troubleshoot any issues, you can ensure a smooth and successful data submission

process in COPO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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